Cas no 2228635-53-6 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol
• CAS No: 2228635-53-6
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5965711
• PubChem ID: 165678924
• Update Time: 2025-10-21

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol
• 2228635-53-6
• EN300-1999730

• Inchi： 1S/C11H14O3S/c1-12-9-6-8(2-5-15)7-10-11(9)14-4-3-13-10/h6-7,15H,2-5H2,1H3
• InChI Key： ISGJTPKECQFSIE-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C2=C(C=1)OCCO2)OC

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol

Comprehensive Analysis of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol (CAS No. 2228635-53-6)

The compound 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol (CAS No. 2228635-53-6) is a sulfur-containing derivative of the benzodioxin family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy group and a thiol functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for benzodioxin derivatives has surged due to their role in developing novel therapeutics. The thiol group in 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol is a key reactive site, enabling conjugation with other molecules for targeted drug delivery. This property aligns with the growing trend of precision medicine, where researchers seek compounds that can be tailored to specific cellular pathways. Additionally, its methoxy substitution enhances solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of CAS No. 2228635-53-6 involves multi-step organic reactions, often starting from commercially available 1,4-benzodioxin precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact its efficacy in downstream applications. Advanced techniques like HPLC purification and NMR spectroscopy are routinely employed to ensure quality control. These methodologies are frequently searched by professionals in the field, reflecting the compound's technical complexity and industrial relevance.

Beyond pharmaceuticals, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol has potential uses in material science. Its aromatic core and sulfur moiety make it a candidate for designing conductive polymers or sensors. This versatility has sparked interest among startups and academic labs exploring sustainable materials. Questions like "How to stabilize thiol-containing compounds?" or "What are the applications of benzodioxins in electronics?" are increasingly common in search engines, highlighting the intersection of chemistry and innovation.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 2228635-53-6 are under scrutiny. Regulatory agencies emphasize the need for green chemistry approaches in its production to minimize waste and energy consumption. Researchers are investigating catalytic methods to reduce reliance on hazardous reagents, a topic frequently discussed in ACS Green Chemistry forums. Such efforts align with global sustainability goals and respond to public queries about "eco-friendly chemical synthesis."

In conclusion, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-thiol represents a compelling case study in modern chemical research. Its dual utility in life sciences and materials engineering, coupled with evolving synthetic strategies, positions it as a compound of enduring interest. As AI-driven drug discovery and smart materials gain traction, the relevance of this molecule is likely to expand, answering more user queries like "How to functionalize benzodioxins for drug design?" or "What are the latest advances in thiol chemistry?"